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Compound of Interest

Compound Name: BMT-145027

Cat. No.: B1192411

Get Quote

Chemical Identity: mGluR5 Positive Allosteric Modulator (PAM) CAS Number: 2018282-44-3

Molecular Formula: C₂₃H₁₄ClF₃N₄[1]

Part 1: Emergency Safety & Classification
For Immediate Reference by EHS and Laboratory Personnel

BMT-145027 is a potent, bioactive research chemical used in neuroscience to modulate the

metabotropic glutamate receptor 5 (mGluR5).[1] While often classified as "non-hazardous" for

transport (DOT), it must be treated as a Potent Pharmacological Agent during disposal due to

its biological activity and halogenated chemical structure.[1]
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Parameter Specification Disposal Implication

Chemical Class
Halogenated Heterocycle

(Pyrazolo[3,4-b]pyridine)

Requires Halogenated Waste

stream to prevent equipment

corrosion and ensure proper

incineration temperatures.[1]

Bioactivity mGluR5 PAM (EC₅₀ = 47 nM)

Treat as Toxic/Bioactive.[1]

Must be fully destroyed via

high-temperature incineration;

never discharge to sewer.[1]

Solubility
Soluble in DMSO; Insoluble in

water

Aqueous decontamination is

ineffective.[1] Use organic

solvents (ethanol/acetone) for

surface cleaning.[1]

Halogen Content
Chlorine (Cl), Fluorine (F -

Trifluoromethyl)

Strict Segregation: Do not mix

with non-halogenated solvents

if the total halogen content

exceeds 1,000 ppm (standard

EHS threshold).[1]

Part 2: Scientific Rationale for Disposal Protocols
Expertise & Experience: The "Why" Behind the Protocol

As a Senior Application Scientist, I emphasize that "compliant" does not always mean "safe."

Standard disposal protocols often overlook the specific nuances of fluorinated research

chemicals.[1]

The Halogen Factor: BMT-145027 contains a trifluoromethyl group (-CF₃) and a chlorine

atom.[1] When incinerated at insufficient temperatures, halogenated compounds can form

acid gases (HCl, HF).[1] Therefore, this compound must be tagged for High-Temperature

Incineration (typically >1100°C) with scrubbers.[1] Segregating this into a "General Organic"

waste stream often leads to rejection by waste handlers or damage to standard incinerators.

[1]
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Bioactive Containment: Because BMT-145027 modulates CNS signaling at nanomolar

concentrations (EC₅₀ = 47 nM), it poses a risk of biological effect if released into the

environment.[1] Simple chemical deactivation (e.g., bleaching) is not recommended as it

may not cleave the pyrazolo-pyridine core and could generate reactive chlorinated

byproducts.[1] Complete thermal destruction is the only self-validating disposal method.[1]

Part 3: Step-by-Step Disposal Workflows
Workflow A: Solid Waste (Pure Powder)
Use this for expired stock, spilled powder, or weighing scraps.[1]

Containment: Transfer solid BMT-145027 into a screw-top high-density polyethylene (HDPE)

or glass vial.

Secondary Packaging: Place the vial into a clear, sealable biohazard or chemical waste bag.

Labeling: Affix a hazardous waste tag.

Chemical Name: "BMT-145027 (Halogenated Solid)"[1]

Hazard Checkbox: Toxic, Irritant.[1]

Disposal Bin: Deposit into the Solid Chemical Waste Drum (destined for incineration).[1]

Critical: Do not place in "Sharps" unless contained in a needle/syringe.[1] Do not place in

regular trash.

Workflow B: Liquid Waste (Stock Solutions in DMSO)
Use this for leftover experimental stock solutions.

Segregation: Verify the solvent. BMT-145027 is typically dissolved in DMSO.[1]

Transfer: Pour the solution into the Halogenated Organic Solvent waste carboy.

Note: Even if the solvent (DMSO) is not halogenated, the solute (BMT-145027) is.[1] If the

concentration is high (>1%), it renders the entire mixture "Halogenated" for disposal

purposes.[1]
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Rinsing: Rinse the empty stock vial twice with Acetone or Ethanol.[1]

Rinsate Disposal: Pour the rinsate into the same Halogenated Organic Solvent carboy.

Vial Disposal: Deface the label on the empty vial and place it in the Glass/Sharps waste

container.

Workflow C: Spill Cleanup (Powder)
PPE: Don nitrile gloves (double gloved), lab coat, and safety goggles.[1] If powder is

fine/dusty, use an N95 or P100 respirator.[1]

Isolation: Cover the spill with a chemically inert absorbent pad or paper towel dampened with

Ethanol (to prevent dust generation).[1]

Collection: Wipe up the material.[1]

Surface Decontamination: Wipe the area again with an Ethanol-soaked pad, followed by a

water rinse.[1]

Disposal: Place all used pads and gloves into a Solid Chemical Waste bag. Label as "Debris

contaminated with BMT-145027."[1]

Part 4: Logical Disposal Decision Tree
The following diagram illustrates the decision logic for segregating BMT-145027 waste streams

to ensure compliance and safety.
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Disposal Key

Waste Generated:
BMT-145027

Physical State?

Solid / Powder

Pure Substance

Liquid Solution
(e.g., DMSO)

Dissolved

Contaminated Debris
(Gloves, Tips)

Wipes/PPE

Solid Chemical Waste
(Tag: Halogenated Org.)

Double Bag & Tag

Is Concentration > 1%? Hazardous Debris Bag
(Do NOT Autoclave)

Seal & Tag

Halogenated Solvent Carboy
(Tag: DMSO + BMT-145027)

Yes (Standard Stock)

General Organic Carboy
(Only if trace < 0.1%)

No (Trace/Wash buffer)

Red = Incineration Required

Click to download full resolution via product page

Figure 1: Decision matrix for segregating BMT-145027 waste based on physical state and

concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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